Cas no 1805248-90-1 (1-Bromo-4-fluoro-2-nitro-5-(trifluoromethylthio)benzene)

• Product Name: 1-Bromo-4-fluoro-2-nitro-5-(trifluoromethylthio)benzene
• CAS No: 1805248-90-1
• MF: C₇H₂BrF₄NO₂S
• MW: 320.058893680573
• CID: 4793318
• Update Time: 2025-05-25

1-Bromo-4-fluoro-2-nitro-5-(trifluoromethylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-fluoro-2-nitro-5-(trifluoromethylthio)benzene

• Inchi： 1S/C7H2BrF4NO2S/c8-3-1-6(16-7(10,11)12)4(9)2-5(3)13(14)15/h1-2H
• InChI Key： UPSIMUWBZPBBNB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1[N+](=O)[O-])F)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 4.3
• Topological Polar Surface Area: 71.1

Additional information on 1-Bromo-4-fluoro-2-nitro-5-(trifluoromethylthio)benzene

1-Bromo-4-fluoro-2-nitro-5-(trifluoromethylthio)benzene: A Comprehensive Overview

The compound 1-Bromo-4-fluoro-2-nitro-5-(trifluoromethylthio)benzene, identified by the CAS No. 1805248-90-1, is a highly specialized aromatic compound with a complex structure and unique chemical properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile functional groups and potential applications in advanced materials and drug development.

The molecular structure of 1-Bromo-4-fluoro-2-nitro-5-(trifluoromethylthio)benzene features a benzene ring substituted with four distinct functional groups: a bromine atom at position 1, a fluorine atom at position 4, a nitro group at position 2, and a trifluoromethylthio group at position 5. These substituents confer the molecule with unique electronic properties, reactivity, and stability, making it an intriguing subject for both theoretical and experimental studies.

Recent research has focused on the synthesis and characterization of this compound, particularly its reactivity under various conditions. Studies have shown that the trifluoromethylthio group significantly influences the electronic distribution of the benzene ring, enhancing its ability to participate in electrophilic substitution reactions. This property has been leveraged in the development of novel aromatic compounds with tailored functionalities for use in advanced materials.

In terms of applications, 1-Bromo-4-fluoro-2-nitro-5-(trifluoromethylthio)benzene has been explored as a precursor in the synthesis of biologically active compounds. Its nitro group can be reduced to an amino group, which is a common strategy in medicinal chemistry for designing potential drug candidates. Additionally, the bromine and fluorine substituents provide opportunities for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have contributed to more efficient and environmentally friendly synthesis routes for this compound.

In conclusion, 1-Bromo-4-fluoro-2-nitro-5-(trifluoromethylthio)benzene stands as a prime example of how complex aromatic compounds can be designed and synthesized to meet the demands of modern chemical research. Its unique structure and versatile functional groups make it an invaluable tool in advancing our understanding of organic chemistry and its applications in various scientific disciplines.